3-(Formylamino)methylimidazo[5,1-b]thiazole

• Molecular Formula: C7H7N3OS
• Molecular Weight: 181.22 g/mol
• IUPAC Name: N-(imidazo[5,1-b][1,3]thiazol-3-ylmethyl)formamide
• InChI: InChI=1S/C7H7N3OS/c11-5-9-1-6-3-12-7-2-8-4-10(6)7/h2-5H,1H2,(H,9,11)
• InChI Key: XDMYWNCDJLCXIE-UHFFFAOYSA-N
• Canonical SMILES: C1=C2N(C=N1)C(=CS2)CNC=O

Description

3-(Formylamino)methylimidazo[5,1-b]thiazole is a useful research compound. Its molecular formula is C7H7N3OS and its molecular weight is 181.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.33 g of the above-obtained 3-aminomethylimidazo[5,1-b]-thiazole was dissolved in 10 ml of dichloromethane. To this solution, a mixture which had been prepared in advance by reacting 0.5 ml of formic acid with 0.5 ml of acetic anhydride at 50° C. for 10 minutes was added with stirring, and the resulting mixture was stirred at room temperature for an additional one hour. To the reaction solution was added 20 ml of a saturated aqueous solution of sodium hydrogencarbonate, and the organic layer was separated. The aqueous layer was extracted with dichloromethane (10 ml×2). The combined organic layers were dried over anhydrous magnesium sulfate, and concentrated to dryness under reduced pressure to give 0.338 g (yield 87%) of the title compound.